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Compound of Interest

Compound Name: Sesamex

Cat. No.: B1680956 Get Quote

For immediate release.

This document provides essential safety and logistical information for the proper disposal of

Sesamex, tailored for researchers, scientists, and drug development professionals. The

following procedures are designed to ensure safe handling and compliance with hazardous

waste regulations.

Immediate Safety and Handling Precautions
Sesamex is classified under the Globally Harmonized System (GHS) as "Harmful if swallowed"

(H302). Therefore, appropriate personal protective equipment (PPE) and safety measures are

crucial during handling and disposal.

Personal Protective Equipment (PPE):
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile or neoprene gloves and a lab coat.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.

Step-by-Step Disposal Protocol
Disposal of Sesamex must be carried out in accordance with all applicable federal, state, and

local regulations. This protocol provides a general framework for safe disposal.
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Step 1: Waste Identification and Collection

All waste containing Sesamex, including pure chemical, solutions, and contaminated

materials (e.g., pipette tips, paper towels), must be treated as hazardous waste.

Collect liquid waste in a dedicated, leak-proof, and chemically compatible container. Do not

mix with other waste streams unless compatibility has been confirmed.

Collect solid waste in a separate, clearly labeled, and sealed container.

Step 2: Container Management

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Sesamex," and the approximate concentration and quantity. Do not

use abbreviations or chemical formulas.[1]

Condition: Containers must be in good condition, with no leaks or cracks, and must be kept

closed except when adding waste.[2]

Storage: Store waste containers in a designated and well-ventilated satellite accumulation

area.

Step 3: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.[1][3] Use the

following decision tree to determine the appropriate segregation for Sesamex waste.
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Sesamex Waste

Is the waste liquid or solid?

Collect in a dedicated,
leak-proof liquid waste container.

Liquid

Collect in a dedicated,
sealed solid waste container.

Solid

Is it mixed with other chemicals?

Consult SDS and chemical
compatibility charts.

Yes

Store as a non-halogenated
organic waste.

No

Store with compatible
organic waste.

Compatible

Store in a separate,
secondary containment.

Incompatible

Click to download full resolution via product page

Sesamex Waste Segregation Decision Tree

Step 4: Scheduling Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for your hazardous waste.[1]

Do not accumulate large quantities of waste. Follow your institution's guidelines on maximum

storage times and quantities.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1680956?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680956?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 5: Empty Container Disposal

Empty containers that held Sesamex must also be disposed of properly.

Triple-rinse the container with a suitable solvent. The rinsate must be collected and disposed

of as hazardous waste.

After triple-rinsing, deface the label and dispose of the container according to your

institution's procedures for non-hazardous lab glass or plastic.

Quantitative Data Summary
Parameter Value Source

GHS Hazard Statement H302: Harmful if swallowed PubChem

Molecular Formula C15H22O6 PubChem

Molecular Weight 298.34 g/mol PubChem

Boiling Point 137-141 °C at 0.08 mmHg PubChem

Experimental Protocols
This document does not cite specific experiments. The disposal procedures provided are based

on general laboratory safety and hazardous waste management principles. Always consult your

institution-specific protocols and the Safety Data Sheet (SDS) for any chemical you are working

with. If a specific SDS for Sesamex is unavailable, treat it with the caution required for a

compound that is harmful if swallowed and follow the general hazardous waste guidelines

outlined above.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680956#sesamex-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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